Cas no 1308019-10-4 (2-fluoro-N-(1-methylcyclohexyl)pyridine-4-carboxamide)

• Product Name: 2-fluoro-N-(1-methylcyclohexyl)pyridine-4-carboxamide
• CAS No: 1308019-10-4
• MF: C₁₃H₁₇FN₂O
• MW: 236.285286664963
• CID: 5571993
• PubChem ID: 61871606
• Update Time: 2025-06-28

2-fluoro-N-(1-methylcyclohexyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(1-methylcyclohexyl)pyridine-4-carboxamide
• 4-Pyridinecarboxamide, 2-fluoro-N-(1-methylcyclohexyl)-

• Inchi： 1S/C13H17FN2O/c1-13(6-3-2-4-7-13)16-12(17)10-5-8-15-11(14)9-10/h5,8-9H,2-4,6-7H2,1H3,(H,16,17)
• InChI Key： OOVVBOAQOYTWFA-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC(C(NC2(C)CCCCC2)=O)=C1

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 384.8±27.0 °C(Predicted)
• pka: 13.47±0.20(Predicted)

Additional information on 2-fluoro-N-(1-methylcyclohexyl)pyridine-4-carboxamide

Introduction to 2-Fluoro-N-(1-methylcyclohexyl)pyridine-4-carboxamide (CAS No. 1308019-10-4)

2-Fluoro-N-(1-methylcyclohexyl)pyridine-4-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1308019-10-4, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a fluoro substituent and a 1-methylcyclohexyl side chain in its molecular structure contributes to its distinct chemical behavior and biological activity.

The compound's structure, featuring a pyridine core with a carboxamide functional group, makes it a versatile intermediate in organic synthesis. The pyridine ring is known for its ability to interact with biological targets, often serving as a pharmacophore in drug design. The introduction of a fluoro atom at the 2-position enhances the compound's metabolic stability and binding affinity, which are critical factors in drug development. Additionally, the 1-methylcyclohexyl group provides steric hindrance and lipophilicity, influencing the compound's solubility and bioavailability.

In recent years, there has been growing interest in the use of fluorinated pyridines in medicinal chemistry. The fluorine atom's ability to modulate electronic properties and metabolic pathways has made fluorinated compounds valuable in drug discovery. For instance, studies have shown that fluorine substitution can improve the pharmacokinetic properties of drugs by increasing their resistance to degradation by enzymes and reducing their polarity. This has led to the exploration of various fluorinated pyridines as building blocks for new therapeutic agents.

The synthesis of 2-Fluoro-N-(1-methylcyclohexyl)pyridine-4-carboxamide involves multi-step organic reactions, typically starting from commercially available precursors. The process often requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The use of these techniques not only improves the efficiency of synthesis but also allows for greater flexibility in modifying the structure for different applications.

The biological activity of 2-Fluoro-N-(1-methylcyclohexyl)pyridine-4-carboxamide has been extensively studied in recent research. Preliminary studies suggest that this compound exhibits promising properties as an intermediate in the synthesis of bioactive molecules. Its ability to interact with various biological targets makes it a valuable candidate for further investigation in drug development. Researchers have explored its potential as a precursor for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The unique combination of structural features in this compound allows it to bind effectively to target proteins, modulating their activity.

One notable application of this compound is in the development of antiviral agents. The fluoro-substituted pyridine core mimics natural nucleobases, making it an attractive scaffold for designing inhibitors targeting viral enzymes. Recent advancements in computational chemistry have enabled researchers to predict and optimize the binding interactions between 2-Fluoro-N-(1-methylcyclohexyl)pyridine-4-carboxamide and viral proteins with high accuracy. This has accelerated the discovery process and led to the identification of novel antiviral compounds with improved efficacy and reduced side effects.

The role of 2-Fluoro-N-(1-methylcyclohexyl)pyridine-4-carboxamide extends beyond its use as an intermediate; it also serves as a model compound for understanding fluorinated heterocycles' behavior in biological systems. By studying its interactions with enzymes and receptors, scientists can gain insights into how fluorine substitution affects molecular recognition processes. These insights are invaluable for designing future generations of drugs with enhanced pharmacological properties.

In conclusion, 2-Fluoro-N-(1-methylcyclohexyl)pyridine-4-carboxamide (CAS No. 1308019-10-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.